Methyl 3-amino-5-cyano-2-hydroxybenzoate

• IUPAC Name: methyl 3-amino-5-cyano-2-hydroxybenzoate
• InChI: InChI=1S/C9H8N2O3/c1-14-9(13)6-2-5(4-10)3-7(11)8(6)12/h2-3,12H,11H2,1H3
• InChI Key: LFOBXTYCRIQOQL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=CC(=C1)C#N)N)O
• Molecular Formula: C9H8N2O3
• Molecular Weight: 192.17 g/mol

Description

Methyl 3-amino-5-cyano-2-hydroxybenzoate is a useful research compound. Its molecular formula is C9H8N2O3 and its molecular weight is 192.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2.71 g of methyl 5-cyano-2-hydroxy-3-nitrobenzoate in a 60 ml of methanol and 40 ml of tetrahydrofuran was added palladium on carbon (500 mg, 10% wet). This suspension was purged with, and stirred under, an atmosphere of hydrogen (via balloon) for 4 h at 50° C. The mixture was then filtered through a plug of Celite, eluting with ethyl acetate (75 ml). The eluent was concentrated in vacuo and the residue was taken up in ethyl acetate (50 ml) and methanol (as needed to dissolve) and was then filtered through a plug of silica gel. The eluent was concentrated in vacuo again and purified via column chromatography using a Biotage Horizon, 65i column, eluting with 1 column volume of 100% hexanes followed by a gradient of 0 to 100% ethyl acetate in hexanes over 10 column volumes, followed by 2 column volumes of 100% ethyl acetate to provide the title compound (1.83 g, 78%). Mass spectrum (ESI) 190.9 (M−1).